2-(2-cyclohexylidenehydrazino)-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: N'-(cyclohexylideneamino)-N-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C15H16F3N3O2/c16-15(17,18)10-5-4-8-12(9-10)19-13(22)14(23)21-20-11-6-2-1-3-7-11/h4-5,8-9H,1-3,6-7H2,(H,19,22)(H,21,23)
• InChI Key: IFYMFSQMDPDXEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=NNC(=O)C(=O)NC2=CC=CC(=C2)C(F)(F)F)CC1
• Molecular Formula: C15H16F3N3O2
• Molecular Weight: 327.30 g/mol

Description

Synthesis Analysis

This involves detailing the methods and conditions under which the compound can be synthesized. It includes the starting materials, reagents, catalysts, and the sequence of reactions that lead to the final product.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction conditions, the mechanism of the reaction, and the products formed.

Physical And Chemical Properties Analysis

This includes studying properties such as melting point, boiling point, solubility, stability, reactivity, and spectroscopic properties.

Mechanism of Action

2-(2-cyclohexylidenehydrazino)-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide inhibits CES1 by binding to the active site of the enzyme, thereby preventing the metabolism of drugs and xenobiotics. This results in increased drug concentration and prolonged half-life, which could be beneficial in the treatment of drug overdose and other diseases.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and no significant adverse effects on liver function. It has been shown to be well-tolerated in animal studies, with no significant changes in body weight or behavior. This compound has been shown to have minimal effects on other enzymes involved in drug metabolism, indicating its specificity for CES1.

Advantages and Limitations for Lab Experiments

2-(2-cyclohexylidenehydrazino)-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide has several advantages for use in lab experiments. It is a potent and specific inhibitor of CES1, which makes it a valuable tool for studying the role of CES1 in drug metabolism. This compound has been shown to be well-tolerated and has minimal effects on other enzymes, which makes it a safe and reliable tool for use in lab experiments. However, its limitations include its high cost and limited availability, which may restrict its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(2-cyclohexylidenehydrazino)-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide. One potential application is in the treatment of cancer, as CES1 has been shown to be overexpressed in certain types of cancer. This compound could potentially be used to inhibit CES1 and reduce the metabolism of chemotherapy drugs, thereby increasing their efficacy. Another potential application is in the treatment of drug addiction, as CES1 has been shown to play a role in the metabolism of drugs of abuse. This compound could potentially be used to increase the half-life of these drugs, which could reduce the frequency of drug use and aid in the treatment of addiction. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs and enzymes.

Scientific Research Applications

2-(2-cyclohexylidenehydrazino)-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide has been extensively studied for its potential applications in scientific research. It has been shown to be a potent inhibitor of CES1, which is involved in the metabolism of various drugs including cocaine, heroin, and methadone. This compound has been shown to increase the half-life of these drugs, which could be beneficial in the treatment of drug overdose.

Safety and Hazards

Information on the safety and hazards of a compound can be found in its Material Safety Data Sheet (MSDS). This includes information on its toxicity, flammability, environmental impact, and safe handling procedures.